Cas no 1084889-51-9 (OctaInd)

OctaInd structure
OctaInd structure
Product Name:OctaInd
CAS No:1084889-51-9
MF:C18H12Br8
MW:867.519879341125
CID:894091
PubChem ID:71751282
Update Time:2025-04-19

OctaInd Chemical and Physical Properties

Names and Identifiers

    • OctaInd
    • 4,5,6,7-tetrabromo-1,1,3-trimethyl-3-(2,3,4,5-tetrabromophenyl)-2H-indene
    • Octabromo-1,1,3-trimethyl-3-phenylindane
    • DTXSID30858238
    • NS00007442
    • 4,5,6,7-Tetrabromo-2,3-dihydro-1,1,3-trimethyl-3-(2,3,4,5-tetrabromophenyl)-1H-indene
    • 1084889-51-9
    • OctaInd; 1H-Indene, 4,5,6,7-tetrabromo-2,3-dihydro-1,1,3-trimethyl-3-(2,3,4,5-tetrabromophenyl)-
    • OCTABROMO-1,3,3-TRIMETHYL-1-PHENYLINDAN
    • J-002156
    • G82580
    • 4,5,6,7-Tetrabromo-1,1,3-trimethyl-3-(2,3,4,5-tetrabromophenyl)-2,3-dihydro-1H-indene
    • Inchi: 1S/C18H12Br8/c1-17(2)5-18(3,6-4-7(19)11(21)14(24)10(6)20)9-8(17)12(22)15(25)16(26)13(9)23/h4H,5H2,1-3H3
    • InChI Key: MVUXOUVWNWWKOU-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=C(C2=C1C(C)(C1C=C(C(=C(C=1Br)Br)Br)Br)CC2(C)C)Br)Br)Br

Computed Properties

  • Exact Mass: 859.44100
  • Monoisotopic Mass: 859.44060g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 1
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 10.77390

OctaInd Pricemore >>

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